Cas no 2680857-99-0 (2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid)

• Product Name: 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid
• CAS No: 2680857-99-0
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6318635
• PubChem ID: 165920441
• Update Time: 2025-05-27

2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680857-99-0
• 2-(2,2-dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid
• EN300-28277284
• 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid

• Inchi： 1S/C12H19NO4/c1-4-5-17-11(16)13-9-6-8(7-10(14)15)12(9,2)3/h4,8-9H,1,5-7H2,2-3H3,(H,13,16)(H,14,15)
• InChI Key： SKYQWRVYANGVJZ-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid

Comprehensive Overview of 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid (CAS No. 2680857-99-0)

The compound 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid (CAS No. 2680857-99-0) is a specialized organic molecule with a unique structural framework, combining a cyclobutyl core with dimethyl and allyloxycarbonyl functional groups. This structure positions it as a promising candidate for applications in pharmaceutical research, material science, and agrochemical development. Its carboxylic acid moiety and cyclobutane backbone contribute to its reactivity and potential as a building block for more complex molecules.

In recent years, the demand for novel cyclobutane derivatives has surged due to their role in drug discovery, particularly in the design of protease inhibitors and anti-inflammatory agents. Researchers are increasingly exploring 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid for its potential to modulate biological pathways, thanks to its allyloxycarbonyl-protected amine group, which offers versatility in synthetic chemistry. This aligns with the growing interest in small molecule therapeutics and green chemistry practices, where efficient and sustainable synthesis methods are prioritized.

The compound’s CAS No. 2680857-99-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material innovation. Its acetic acid derivative nature makes it a valuable intermediate for creating biodegradable polymers or drug conjugates, addressing contemporary challenges in environmental sustainability and targeted drug delivery. Additionally, its prop-2-en-1-yloxy group enables click chemistry applications, a hot topic in bioconjugation and nanotechnology research.

From an SEO perspective, keywords such as "cyclobutyl acetic acid derivatives", "allyloxycarbonyl amino compounds", and "CAS 2680857-99-0 applications" are highly relevant to this compound. These terms resonate with researchers seeking structure-activity relationships or synthetic routes for similar molecules. The compound’s potential in peptide mimetics and catalysis further enhances its appeal, as these areas are widely discussed in scientific forums and patent literature.

In summary, 2-(2,2-Dimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)acetic acid represents a versatile and underexplored chemical entity with broad applicability. Its structural features and functional groups align with current trends in drug design, sustainable chemistry, and advanced materials, making it a subject of ongoing investigation. As research progresses, this compound may emerge as a key player in addressing unmet needs across multiple scientific disciplines.